Cas no 1251708-57-2 (3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide)

• Product Name: 3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide
• CAS No: 1251708-57-2
• MF: C₂₃H₂₂N₈O₂
• MW: 442.47318315506
• CID: 5962389
• PubChem ID: 52416955
• Update Time: 2025-08-05

3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide
• VU0526549-1
• F5864-0190
• 3-(6-methylpyridazin-3-yl)oxy-N-[2-[[6-(pyridin-3-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• 1251708-57-2
• AKOS024525745
• 3-((6-methylpyridazin-3-yl)oxy)-N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)benzamide
• 3-[(6-methylpyridazin-3-yl)oxy]-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

• Inchi： 1S/C23H22N8O2/c1-16-7-10-22(31-28-16)33-19-6-2-4-17(14-19)23(32)26-13-12-25-20-8-9-21(30-29-20)27-18-5-3-11-24-15-18/h2-11,14-15H,12-13H2,1H3,(H,25,29)(H,26,32)(H,27,30)
• InChI Key： AJDSPTUHEBJXMJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1=CC=CC(=C1)C(NCCNC1=CC=C(N=N1)NC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 442.18657197g/mol
• Monoisotopic Mass: 442.18657197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide

Professional Introduction to Compound with CAS No. 1251708-57-2 and Product Name: 3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide

The compound with the CAS number 1251708-57-2 and the product name 3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation, particularly in the context of targeting complex biological pathways.

Recent studies have highlighted the importance of pyridazine and pyridine derivatives in the design of novel therapeutic agents. The 6-methylpyridazin-3-yl moiety, a key structural feature of this compound, has been extensively studied for its ability to interact with various biological targets. For instance, pyridazine derivatives have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The N-2-(6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide portion of the molecule further enhances its potential by introducing additional binding sites that can interact with receptors or enzymes relevant to therapeutic intervention.

In the realm of drug discovery, the benzamide group is a well-known pharmacophore that contributes to the solubility and bioavailability of pharmaceutical compounds. The combination of the benzamide moiety with the pyridazine and pyridine rings in this compound suggests a multifaceted approach to drug design. This structure allows for selective binding to biological targets while minimizing off-target effects, which is crucial for developing safe and effective medications.

Current research in medicinal chemistry emphasizes the need for innovative molecules that can modulate biological pathways with high specificity. The compound in question exhibits a unique arrangement of functional groups that may enable it to interact with proteins or enzymes in a manner that is distinct from existing drugs. This specificity is essential for addressing unmet medical needs and improving patient outcomes. For example, studies have indicated that molecules with similar structural features may have potential applications in treating neurological disorders, where precise targeting is critical.

The synthesis and characterization of this compound have been carried out using state-of-the-art techniques in organic chemistry. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the molecular structure and purity of the compound. These analytical techniques provide detailed insights into the chemical environment of each atom within the molecule, which is essential for understanding its biological activity.

One of the most exciting aspects of this research is the exploration of its potential therapeutic applications. Preclinical studies have begun to investigate the pharmacological properties of this compound, focusing on its interactions with key biological targets. Initial findings suggest that it may exhibit inhibitory effects on enzymes or receptors involved in diseases such as cancer and inflammation. These preliminary results are encouraging and warrant further investigation into its mechanism of action.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound described here represents an early stage in this process, but its unique structural features make it a promising candidate for further development. Future research will focus on optimizing its chemical properties to enhance its efficacy and safety profile. This may involve modifications to the existing structure or the exploration of new synthetic routes to improve yield and purity.

In conclusion, the compound with CAS number 1251708-57-2 and product name 3-(6-methylpyridazin-3-yl)oxy-N-2-({6-(pyridin-3-yl)aminopyridazin-3-yl}amino)ethylbenzamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure and potential biological activity make it a valuable tool for further research in drug development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.